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Compound of Interest

Compound Name: Alfuzosin-d3

Cat. No.: B12403915

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of commercially available Alfuzosin-d3, a
deuterated internal standard essential for the accurate quantification of the alpha-1 adrenergic
receptor antagonist, Alfuzosin, in complex biological matrices. This document outlines key
suppliers, their product specifications, and detailed experimental protocols for its application in
bioanalytical and pharmacokinetic research.

Commercial Availability and Product Specifications

A variety of life science companies supply Alfuzosin-d3 for research purposes. The following
table summarizes the key quantitative data for products from prominent suppliers to facilitate
easy comparison. Researchers are advised to visit the suppliers' websites for the most current
pricing and availability.
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Molecular
. Product CAS Molecular . .
Supplier Weight ( Purity Notes
Name Number Formula
g/mol )
) Available
MedChem Alfuzosin- 1006724- C19H24DsN
392.47 99.90% as the free
Express d3 55-5 504
base.[1]
Alfuzosin- Deuterated
d3 1216383- C19H25D3C Not Alfuzosin
_ 428.93 N _
Hydrochlori  97-9 IN5Oa4 specified hydrochlori
de de.[2][3][4]
LGC
Standards ] Available in
o Alfuzosin-
(distributor 1 mg and
d3 1216383- C19H25D3C Not
for Toronto ] 428.93 N 10 mg
Hydrochlori  97-9 IN5Oa specified ]
Research q pack sizes.
e
Chemicals [51161[7]
- TRC)
] Biochemic
Alfuzosin-
Santa Cruz al for
d3 Not Ci9H24Ds3N Not
Biotechnol ) » 428.93 B proteomics
Hydrochlori  specified s04-HCI specified
ogy research.
de
(8]
Intended
for use as
an internal
>99%
] standard
Cayman Alfuzosin- 1133386- C19H20D7N deuterated
] 396.5 for
Chemical d7 93-2 504 forms (da- o
quantificati
d7)
on by GC-
or LC-MS.

[9]

Mechanism of Action: Signaling Pathway
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Alfuzosin is a selective antagonist of alpha-1 adrenergic receptors, which are prevalent in the
smooth muscle of the prostate, bladder neck, and urethra. By blocking these receptors,
Alfuzosin leads to smooth muscle relaxation, thereby reducing the resistance to urinary flow
and alleviating the symptoms of benign prostatic hyperplasia (BPH).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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